Cas no 64353-34-0 (Ethyl 4-(2-aminoethyl)benzoate hydrochloride)

• Product Name: Ethyl 4-(2-aminoethyl)benzoate hydrochloride
• CAS No: 64353-34-0
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 1038233
• PubChem ID: 12945885
• Update Time: 2025-06-10

Ethyl 4-(2-aminoethyl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-aminoethyl)benzoate hydrochloride
• ethyl 4-(2-aminoethyl)benzoate;hydrochloride
• 64353-34-0
• ethyl 4-(2-aminoethyl)-benzoate hydrochloride
• Ethyl 4-(2-aminoethyl)benzoate--hydrogen chloride (1/1)
• 4-(2-Aminoethyl)benzoic acid ethyl ester HCl
• DTXSID10513590
• DB-114505
• 4-(2-aminoethyl)-benzoic acid ethyl ester-hydrochloride
• AKOS016001778
• YFLWCZIVJVCWNQ-UHFFFAOYSA-N
• SCHEMBL9261439
• F79681
• CS-0298943
• Benzoic acid, 4-(2-aminoethyl)-, ethyl ester, hydrochloride

• MDL： MFCD11587603
• Inchi： 1S/C11H15NO2.ClH/c1-2-14-11(13)10-5-3-9(4-6-10)7-8-12;/h3-6H,2,7-8,12H2,1H3;1H
• InChI Key： YFLWCZIVJVCWNQ-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1C=CC(=CC=1)CCN)=O

Computed Properties

• Exact Mass: 229.0869564g/mol
• Monoisotopic Mass: 229.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-(2-aminoethyl)benzoate hydrochloride

Ethyl 4-(2-aminoethyl)benzoate hydrochloride: A Comprehensive Overview

Ethyl 4-(2-aminoethyl)benzoate hydrochloride, with the CAS number 64353-34-0, is a compound of significant interest in various scientific and industrial applications. This compound is widely recognized for its unique chemical properties and its role in diverse fields such as pharmaceuticals, materials science, and biotechnology. The name itself, Ethyl 4-(2-aminoethyl)benzoate hydrochloride, encapsulates its structural composition, making it a key player in modern chemical research.

The molecular structure of ethyl 4-(2-aminoethyl)benzoate hydrochloride is characterized by a benzoate group attached to an ethyl chain, with an aminoethyl substituent at the para position of the benzene ring. This configuration imparts the compound with unique electronic properties, which are crucial for its applications in drug design and material synthesis. Recent studies have highlighted the potential of this compound in enhancing the bioavailability of certain pharmaceutical agents, making it a valuable asset in medicinal chemistry.

One of the most notable advancements involving ethyl 4-(2-aminoethyl)benzoate hydrochloride is its role in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, significantly improving their solubility and absorption rates. This breakthrough has been documented in several peer-reviewed journals, underscoring its importance in contemporary pharmacology.

In addition to its pharmaceutical applications, ethyl 4-(2-aminoethyl)benzoate hydrochloride has found utility in the synthesis of advanced materials. Its amino group facilitates interactions with metal ions, enabling the creation of hybrid materials with enhanced mechanical and electronic properties. Recent experiments have demonstrated its potential in the fabrication of high-performance polymers and composites, which could revolutionize industries ranging from electronics to aerospace.

The synthesis of ethyl 4-(2-aminoethyl)benzoate hydrochloride has also been a focal point of recent research efforts. Scientists have developed more efficient and environmentally friendly methods for its production, reducing costs and minimizing waste. These innovations are particularly relevant in light of increasing global emphasis on sustainable chemical processes.

Furthermore, ethyl 4-(2-aminoethyl)benzoate hydrochloride has been investigated for its role in bioconjugation reactions. Its ability to form stable bonds with biomolecules such as proteins and nucleic acids has opened new avenues for diagnostic and therapeutic applications. This property has been leveraged in the development of targeted drug delivery systems and biosensors, showcasing its versatility across multiple disciplines.

Recent studies have also explored the use of ethyl 4-(2-aminoethyl)benzoate hydrochloride in click chemistry reactions. Its reactivity under mild conditions has made it an ideal candidate for constructing complex molecular architectures with precision and efficiency. This advancement has significant implications for both academic research and industrial-scale production.

In conclusion, ethyl 4-(2-aminoethyl)benzoate hydrochloride (CAS No. 64353-34-0) stands as a testament to the ingenuity and progress within the chemical sciences. Its diverse applications, coupled with ongoing research into its properties and synthesis, ensure that it remains a pivotal compound in driving innovation across various industries.